AB-PINACA pentanoic acid metabolite
AB-PINACA pentanoic acid metabolite
AB-PINACA is a synthetic cannabinoid (CB) that has been identified in illegal herbal products. AB-PINACA pentanoic acid metabolite is an expected compound produced by phase I metabolism of AB-PINACA in vivo, based on the metabolism of comparable alkylindole CBs. The physiological and toxicological properties of this compound have not been determined. This product is intended for research and forensic applications.
Brand Name:
Vulcanchem
CAS No.:
1879029-93-2
VCID:
VC0158990
InChI:
InChI=1S/C18H24N4O4/c1-11(2)15(17(19)25)20-18(26)16-12-7-3-4-8-13(12)22(21-16)10-6-5-9-14(23)24/h3-4,7-8,11,15H,5-6,9-10H2,1-2H3,(H2,19,25)(H,20,26)(H,23,24)
SMILES:
CC(C)C(C(=O)N)NC(=O)C1=NN(C2=CC=CC=C21)CCCCC(=O)O
Molecular Formula:
C18H24N4O4
Molecular Weight:
360.4 g/mol
AB-PINACA pentanoic acid metabolite
CAS No.: 1879029-93-2
Cat. No.: VC0158990
Molecular Formula: C18H24N4O4
Molecular Weight: 360.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | AB-PINACA is a synthetic cannabinoid (CB) that has been identified in illegal herbal products. AB-PINACA pentanoic acid metabolite is an expected compound produced by phase I metabolism of AB-PINACA in vivo, based on the metabolism of comparable alkylindole CBs. The physiological and toxicological properties of this compound have not been determined. This product is intended for research and forensic applications. |
|---|---|
| CAS No. | 1879029-93-2 |
| Molecular Formula | C18H24N4O4 |
| Molecular Weight | 360.4 g/mol |
| IUPAC Name | 5-[3-[(1-amino-3-methyl-1-oxobutan-2-yl)carbamoyl]indazol-1-yl]pentanoic acid |
| Standard InChI | InChI=1S/C18H24N4O4/c1-11(2)15(17(19)25)20-18(26)16-12-7-3-4-8-13(12)22(21-16)10-6-5-9-14(23)24/h3-4,7-8,11,15H,5-6,9-10H2,1-2H3,(H2,19,25)(H,20,26)(H,23,24) |
| Standard InChI Key | QNEBIXFSJOHXCK-UHFFFAOYSA-N |
| SMILES | CC(C)C(C(=O)N)NC(=O)C1=NN(C2=CC=CC=C21)CCCCC(=O)O |
| Canonical SMILES | CC(C)C(C(=O)N)NC(=O)C1=NN(C2=CC=CC=C21)CCCCC(=O)O |
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